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Compound of Interest

H-Tyr(3-NH2)-OH dihydrochloride
Compound Name:
hydrate

cat. No.: B7800705

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for H-
Tyr(3-NH2)-OH dihydrochloride hydrate, also known as 3-Amino-L-tyrosine dihydrochloride
hydrate. This document includes quantitative solubility data, detailed experimental protocols for
solubility determination, and a discussion of potential signaling pathways influenced by this
tyrosine derivative.

Core Data: Solubility Profile

The solubility of a compound is a critical physicochemical property that influences its
bioavailability and formulation development. The following table summarizes the known
guantitative solubility data for H-Tyr(3-NH2)-OH dihydrochloride hydrate.

Solvent Concentration  Molarity Conditions Reference
Ultrasonic

Water (H20) 175 mg/mL 609.46 mM treatment [L1[2113114]
required

Note: The molecular weight of H-Tyr(3-NH2)-OH dihydrochloride hydrate is 287.14 g/mol .[1]
[31[4]
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Experimental Protocols

A standardized and reproducible protocol is essential for determining the solubility of a
compound. Below is a general methodology for assessing the solubility of H-Tyr(3-NH2)-OH
dihydrochloride hydrate, based on established practices for amino acid derivatives.[5][6][7]

Protocol: Equilibrium Solubility Determination

Objective: To determine the saturation solubility of H-Tyr(3-NH2)-OH dihydrochloride hydrate
in a given solvent system.

Materials:

e H-Tyr(3-NH2)-OH dihydrochloride hydrate powder

» Selected solvents (e.g., water, phosphate-buffered saline (PBS), ethanol, DMSO)
» Vortex mixer

» Sonicator bath

o Thermostatically controlled shaker or incubator

e Centrifuge

o High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer
o Calibrated pH meter

e Analytical balance

e Volumetric flasks and pipettes

Procedure:

e Preparation of Solvent: Prepare the desired solvent system. For buffered solutions, ensure
the pH is accurately adjusted.
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o Addition of Solute: Add an excess amount of H-Tyr(3-NH2)-OH dihydrochloride hydrate to
a known volume of the solvent in a sealed vial. This ensures that a saturated solution is
achieved.

o Equilibration:
o Tightly cap the vials to prevent solvent evaporation.

o Place the vials in a thermostatically controlled shaker set to a specific temperature (e.g.,
25 °C or 37 °C).

o Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is
reached. Intermittent vortexing or sonication can be applied to facilitate dissolution,
especially in the initial stages.[1][7]

e Phase Separation:
o After equilibration, allow the samples to stand undisturbed to let undissolved solids settle.

o Centrifuge the samples at a high speed (e.g., 10,000 x g for 15 minutes) to pellet any
remaining solid material.

e Sample Analysis:
o Carefully collect an aliquot of the clear supernatant.

o Dilute the supernatant with the appropriate solvent to a concentration within the linear
range of the analytical method.

o Quantify the concentration of the dissolved H-Tyr(3-NH2)-OH dihydrochloride hydrate
using a validated HPLC or UV-Vis spectrophotometry method.

o Data Reporting: Express the solubility in mg/mL and mM.

Visual Workflow for Solubility Determination
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Workflow for Solubility Determination
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Caption: A generalized workflow for determining the equilibrium solubility of a compound.
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Potential Signaling Pathways

While direct studies on the signaling pathways specifically modulated by H-Tyr(3-NH2)-OH
dihydrochloride hydrate are limited, its structural relationship to L-tyrosine provides a strong
basis for hypothesizing its biological activities.

Catecholamine Synthesis Pathway

L-tyrosine is the direct precursor for the synthesis of catecholamines, including dopamine and
norepinephrine, which are vital neurotransmitters.[8] It is plausible that H-Tyr(3-NH2)-OH, as a
tyrosine derivative, can be processed by similar enzymatic pathways, potentially influencing

catecholamine levels and downstream signaling.
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Potential Influence on Catecholamine Synthesis
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Caption: Hypothesized pathway of H-Tyr(3-NH2)-OH in catecholamine synthesis and signaling.
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MTORCI1 Signaling Pathway

Recent research has indicated that tyrosine can enhance the anabolic response to leucine by
promoting the activation of the mTORCL1 signaling pathway, which is a central regulator of cell
growth and protein synthesis.[9] This suggests that H-Tyr(3-NH2)-OH could potentially have a
similar sensitizing effect on mTORC1 signaling.
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Caption: Hypothetical enhancement of leucine-induced mTORC1 signaling by H-Tyr(3-NH2)-
OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: H-Tyr(3-NH2)-OH Dihydrochloride
Hydrate Solubility Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800705#h-tyr-3-nh2-oh-dihydrochloride-hydrate-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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